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Compound of Interest

Compound Name: D-Arabinose-13C

Cat. No.: B15142135 Get Quote

This technical guide provides a comprehensive overview of the physical properties of D-

Arabinose-¹³C, tailored for researchers, scientists, and professionals in drug development. This

document details the physicochemical characteristics, the experimental protocols for their

determination, and relevant metabolic pathways.

Core Physical and Chemical Properties
D-Arabinose-¹³C is a stable isotope-labeled version of the naturally occurring monosaccharide

D-Arabinose. The incorporation of a ¹³C isotope makes it a valuable tool in metabolic research

and biomolecular NMR studies.[1][2] Its physical properties are largely similar to the unlabeled

compound, with minor differences in molecular weight. The specific properties can vary

depending on the position and number of ¹³C labels.

Data Presentation: Physical Properties of D-Arabinose-
¹³C Isotopologues
The following table summarizes the key physical properties for the most common

isotopologues of D-Arabinose-¹³C.
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Property D-Arabinose-1-¹³C D-Arabinose-¹³C₅
Unlabeled D-
Arabinose

Appearance
White to off-white

solid/powder.[3]
Powder.

White crystalline

powder.

Molecular Formula ¹³CC₄H₁₀O₅ ¹³C₅H₁₀O₅ C₅H₁₀O₅

Molecular Weight 151.12 g/mol . 155.09 g/mol . 150.13 g/mol .

Melting Point 163-165 °C. Not specified 152-160 °C.

Boiling Point Not specified Not specified
333.2±42.0 °C (at 760

mmHg).

Solubility
Slightly soluble in

water.
Not specified

Readily soluble in

water.

Optical Rotation
[α]20/D −103° (c = 4

in H₂O).
Not specified Not specified

CAS Number 70849-23-9. Not specified 10323-20-3.

Experimental Protocols
The determination of the physical properties of carbohydrates like D-Arabinose-¹³C involves a

range of analytical techniques.

Melting Point Determination
The melting point is typically determined using a melting point apparatus or by Differential

Scanning Calorimetry (DSC), which measures the heat flow required to raise the sample's

temperature.

Solubility Assessment
Solubility is determined by adding a solute to a solvent until saturation is reached. For

carbohydrates, thermogravimetric methods can be employed where a saturated solution is

prepared at a specific temperature, and a known volume is evaporated to determine the mass

of the dissolved solid. Monosaccharides are generally crystalline solids that are quite soluble in

water due to the presence of multiple hydroxyl groups that can form hydrogen bonds.
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Optical Rotation Measurement
Optical rotation, a key characteristic of chiral molecules, is measured using a polarimeter. A

solution of the compound is placed in the polarimeter, and the angle to which it rotates plane-

polarized light is measured. The specific rotation is a standardized value calculated from the

observed rotation, concentration, and path length.

Chromatographic and Spectroscopic Analysis
High-Performance Liquid Chromatography (HPLC) and Gas Chromatography (GC), often

coupled with Mass Spectrometry (MS) or Nuclear Magnetic Resonance (NMR) spectroscopy,

are powerful tools for the separation, identification, and structural elucidation of carbohydrates.

¹³C-NMR is particularly useful for confirming the position of the isotopic label in D-Arabinose-

¹³C.

Visualizations
Experimental Workflow for Physical Property
Determination
The following diagram illustrates a generalized workflow for the characterization of the physical

properties of a carbohydrate standard like D-Arabinose-¹³C.
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Sample Preparation

Physical Property Analysis

Structural Verification

Data Compilation

Obtain D-Arabinose-13C Sample

Purification (e.g., Recrystallization)

Prepare Solutions of Known Concentration

Melting Point Determination (DSC) Solubility Measurement (Thermogravimetric Method) Optical Rotation Measurement (Polarimetry)

Chromatographic Analysis (HPLC/GC)

Compile and Report Physical Properties

Spectroscopic Analysis (NMR, MS)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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